
An In-Depth Technical Guide to N-
Phenyliminodiacetic Acid (CAS 1137-73-1)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: N-Phenyliminodiacetic acid

Cat. No.: B072201 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction: A Versatile Building Block in Modern
Chemistry
N-Phenyliminodiacetic acid (CAS 1137-73-1), also known as anilinodiacetic acid, is an

organic compound featuring a phenyl group attached to a nitrogen atom which is, in turn,

substituted with two carboxymethyl groups. This unique structure makes it a powerful tridentate

chelating agent, capable of forming stable complexes with a variety of metal ions.[1] Its ability

to coordinate with metals, coupled with its organic framework, has positioned N-
Phenyliminodiacetic acid as a valuable molecule in diverse fields, including coordination

chemistry, analytical chemistry, and as a precursor in the synthesis of pharmaceuticals and

other complex organic molecules.[1] This guide provides a comprehensive overview of its

properties, synthesis, mechanisms, and key applications, offering field-proven insights for

researchers and developers.

Physicochemical Properties
N-Phenyliminodiacetic acid is typically a white to off-white or grayish to beige crystalline

solid.[1][2] It is soluble in polar solvents such as water and alcohols, with limited solubility in

non-polar solvents.[1] The presence of two carboxylic acid groups imparts acidic properties to

the molecule, allowing for the donation of protons in solution.[1]
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Property Value Source

CAS Number 1137-73-1 [1][2][3]

Molecular Formula C₁₀H₁₁NO₄ [1]

Molecular Weight 209.20 g/mol [2]

Melting Point 156 °C [2]

Boiling Point (Predicted) 451.2 ± 30.0 °C [2]

Density (Predicted) 1.397 ± 0.06 g/cm³ [2]

pKa₁ 2.40 (at 20 °C) [2]

pKa₂ 4.98 (at 20 °C) [2]

Appearance Grayish to beige powder [2]

Synthesis and Manufacturing: A Foundational
Reaction
The synthesis of N-Phenyliminodiacetic acid is primarily achieved through the reaction of

aniline with chloroacetic acid. This nucleophilic substitution reaction, while established for over

a century, remains a fundamental method for its preparation.

Causality Behind Experimental Choices
The core of this synthesis involves the nucleophilic attack of the nitrogen atom of aniline on the

electrophilic carbon of chloroacetic acid. The use of a base is crucial to neutralize the

hydrochloric acid formed as a byproduct, which would otherwise protonate the aniline,

rendering it non-nucleophilic and halting the reaction. The reaction is typically carried out in an

aqueous medium, and heating is employed to increase the reaction rate. The stoichiometry is

key; using at least two equivalents of chloroacetic acid for every one equivalent of aniline is

necessary to ensure the formation of the di-substituted product.

Experimental Protocol: Synthesis of N-
Phenyliminodiacetic Acid
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This protocol is based on established chemical principles for the N-alkylation of anilines with

haloacetic acids.[4]

Materials:

Aniline

Chloroacetic acid

Sodium hydroxide

Hydrochloric acid

Distilled water

Ice

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve

chloroacetic acid (2.0 equivalents) in distilled water.

Carefully neutralize the chloroacetic acid solution with a solution of sodium hydroxide (2.0

equivalents) while cooling the flask in an ice bath.

To this solution, add aniline (1.0 equivalent) dropwise with continuous stirring.

Heat the reaction mixture to reflux and maintain this temperature for several hours. The

progress of the reaction can be monitored by thin-layer chromatography.

After the reaction is complete, cool the mixture to room temperature.

Carefully acidify the reaction mixture with hydrochloric acid to a pH of approximately 3-4.

This will precipitate the N-Phenyliminodiacetic acid.

Cool the mixture in an ice bath to maximize precipitation.
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Collect the solid product by vacuum filtration and wash it with cold distilled water to remove

any inorganic salts.

Recrystallize the crude product from hot water or an ethanol/water mixture to obtain pure N-
Phenyliminodiacetic acid.

Dry the purified crystals in a vacuum oven.

Key Applications and Mechanisms of Action
The utility of N-Phenyliminodiacetic acid stems from its ability to act as a tridentate ligand,

coordinating to a metal center through the nitrogen atom and the two carboxylate oxygen

atoms. This chelation forms stable five-membered rings, a thermodynamically favorable

arrangement.

Coordination Chemistry and Catalysis
N-Phenyliminodiacetic acid forms stable complexes with a wide range of transition metals,

including cobalt(II) and copper(II), as well as lanthanides.[5] These metal complexes have

diverse applications, particularly in catalysis. The ligand's structure can create a specific

coordination environment around the metal ion, influencing its redox properties and reactivity.

For instance, metal complexes of N-Phenyliminodiacetic acid and its derivatives can be

explored as catalysts in oxidation reactions and cross-coupling reactions.[6][7] The steric and

electronic properties of the phenyl group can be tuned through substitution to modulate the

catalytic activity and selectivity of the resulting metal complex.

Ligand Preparation

Metal Salt Preparation

Complexation Reaction Product Isolation & PurificationDissolve N-Phenyliminodiacetic Acid
in NaOH(aq) Formation of Disodium Salt Solution

Mix Ligand and Metal Salt Solutions

Dissolve Copper(II) Sulfate
in Water

Stir at Room TemperaturePrecipitation Occurs Vacuum Filtration Wash with Water & Ethanol Dry the Complex FinalCharacterization (FT-IR, UV-Vis)
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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